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Compound of Interest

Compound Name: (-)-Etodolac

Cat. No.: B134716 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of (-)-Etodolac

Introduction
Etodolac is a non-steroidal anti-inflammatory drug (NSAID) belonging to the pyranocarboxylic

acid class.[1] It is utilized for its anti-inflammatory, analgesic, and antipyretic properties in the

management of conditions such as osteoarthritis and rheumatoid arthritis.[2][3] A key feature of

etodolac is its chirality; it possesses a single stereogenic center and exists as a pair of

enantiomers. The drug is commercially available as a racemic mixture of its (+)-S and (-)-R

enantiomers.[4][5] The pharmacological activity, primarily the inhibition of cyclooxygenase

(COX) enzymes, resides almost exclusively in the (+)-S enantiomer.[2][5][6]

This technical guide focuses specifically on the chemical properties and structure of (-)-
Etodolac, which is the (R)-enantiomer.[7] While largely inactive as a COX inhibitor,

understanding its distinct properties is crucial for researchers and professionals involved in

chiral separations, stereoselective synthesis, and comprehensive drug analysis.

Chemical Structure and Stereochemistry
(-)-Etodolac is chemically designated as (1R)-1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-

b]indole-1-acetic acid.[8] Its structure is characterized by a tricyclic pyrano[3,4-b]indole core.

The single chiral center is located at the C1 position of the pyran ring, which is a quaternary

carbon substituted with an ethyl group, an acetic acid moiety, and is part of the fused ring

system.

IUPAC Name: 2-[(1R)-1,8-diethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl]acetic acid[8]
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Stereochemistry: The levorotatory (-) designation corresponds to the (R) absolute

configuration at the C1 stereocenter.[7] Conversely, the pharmacologically active,

dextrorotatory (+) enantiomer has the (S) configuration.[5][9] There is no evidence of in-vivo

conversion from the (R) to the (S) form.[2][5]

Physicochemical Properties
The physicochemical properties of etodolac have been well-documented. The data presented

below pertains to the racemic mixture unless specified for the (-)-enantiomer, as properties like

molecular weight and formula are identical, and melting points are very similar.

Table 1: Core Chemical and Physical Properties of Etodolac

Property Value References

IUPAC Name

2-[(1R)-1,8-diethyl-4,9-dihydro-

3H-pyrano[3,4-b]indol-1-

yl]acetic acid

[8]

Synonyms (-)-Etodolic acid, (R)-Etodolac [8]

CAS Number 87226-41-3 [8]

Chemical Formula C₁₇H₂₁NO₃ [2][8]

Molecular Weight 287.35 g/mol [8]

Appearance White crystalline solid/powder [1][10][11]

Melting Point 145-148 °C [1][2][11]

Boiling Point 507.9 ± 45.0 °C (Predicted) [1][11]

pKa 4.65 [1][2][4]

LogP
2.8 (XLogP3); 2.5

(Experimental)
[2][8]

Table 2: Solubility of Etodolac
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Solvent Solubility References

Water
Practically insoluble (16-40

mg/L)
[1][2][12]

Ethanol
Freely soluble; ~20 mg/mL;

Soluble to 100 mM
[1][10]

Acetone Freely soluble [1]

Dimethyl Sulfoxide (DMSO)
Soluble; ~30 mg/mL; Soluble

to 100 mM
[4][10]

Chloroform Soluble [4][5]

PBS (pH 7.2) ~0.25 mg/mL [10]

Mechanism of Action Context
The primary mechanism of action for NSAIDs involves the inhibition of cyclooxygenase (COX)

enzymes, which catalyze the conversion of arachidonic acid into prostaglandins—key

mediators of pain and inflammation.[13] Etodolac is known to be a preferential inhibitor of COX-

2 over COX-1.[13][14][15] This selectivity is attributed to the (+)-S-enantiomer.[2] In contrast,

(-)-R-Etodolac is considered inactive against COX enzymes.[11][16] Some research suggests

the (R)-enantiomer may inhibit beta-catenin levels in certain cancer cells, indicating a separate,

non-NSAID-related activity.[11][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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